Cas no 873-50-7 (3-Methylpyrazole-1-carboxamide)

3-Methylpyrazole-1-carboxamide structure
873-50-7 structure
Product Name:3-Methylpyrazole-1-carboxamide
CAS No:873-50-7
MF:C5H7N3O
MW:125.128580331802
CID:83159
PubChem ID:24877998
Update Time:2025-04-19

3-Methylpyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-pyrazole-1-carboxamide
    • 3-Methyl-1-pyrazolecarboxamide
    • 3-METHYLPYRAZOLE-1-CARBOXAMIDE
    • 3-METHYL-PYRAZOLECARBOAMIDE
    • 3-methylpyrazolecarboxamide
    • 100365-72-8
    • NCIOpen2_000897
    • MFCD00020735
    • SCHEMBL6685826
    • CMP (nitrification inhibitor)
    • KMP (nitrification inhibitor)
    • DTXSID10143235
    • 3(or 5)-Methyl-1H-pyrazole-1-carboxamide
    • FT-0616045
    • 3-Methyl-pyrazole carboamide
    • PNZZQMXKKNDHNS-UHFFFAOYSA-N
    • NSC75630
    • CS-0330749
    • 3-Methyl-1-pyrazolecarboxamide, 97%
    • 1H-Pyrazole-1-carboxamide, 3(or 5)-methyl-
    • AKOS004907925
    • 873-50-7
    • CLOPROSTENOLSODIUMSALT
    • NS00042674
    • NSC51116
    • G77450
    • 3-Methylpyrazole-1-carboxamide
    • MDL: MFCD00020735
    • Inchi: 1S/C5H7N3O/c1-4-2-3-8(7-4)5(6)9/h2-3H,1H3,(H2,6,9)
    • InChI Key: PNZZQMXKKNDHNS-UHFFFAOYSA-N
    • SMILES: O=C(N)N1C=CC(C)=N1
    • BRN: 115536

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.1
  • Topological Polar Surface Area: 60.9A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2602 (rough estimate)
  • Melting Point: 98-102 °C (lit.)
  • Boiling Point: 232.57°C (rough estimate)
  • Flash Point: 125.9±25.4 °C
  • Refractive Index: 1.6190 (estimate)
  • PSA: 60.91000
  • LogP: 0.81860
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Methylpyrazole-1-carboxamide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S26-S36
  • RTECS:LQ3067000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methylpyrazole-1-carboxamide Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylpyrazole-1-carboxamide Pricemore >>

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